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Compound Focus: Cyclohexanehexone

CAS No.: 527-31-1

Cat. No.: S749526

Chemical Profile at a Glance

The table below summarizes the fundamental characteristics of these two related compounds for a direct

comparison.
Feature Cyclohexanehexone (CeOs) Rhodizonate Anion (CeO¢>7)
Chemical Neutral organic molecule (a sixfold ketone) [1]  Dianion (derived from rhodizonic
Status acid) [2] [3]
Structure Hypothetical cyclohexane ring with six Planar, aromatic ring with
carbonyl groups [1] delocalized charge [2]
Aromaticity Not applicable Aromatic [2] [3]
Stability Highly unstable and elusive; only recently Forms stable salts (e.g., Sodium,
characterized in bulk (2021) [4] Potassium rhodizonate) [2]
Primary Form Detected as a transient species or in mass Stable solid salts, agueous solutions
spectrometry [1] [4] (decompose in days) [2]
Key Bulk synthesis and mass spectrometric Applications in analytical chemistry
Research detection [4] and battery materials [5] [2]
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Relationship and Oxidation Chemistry

Cyclohexanehexone and the rhodizonate anion are part of a well-defined oxidation series of six-membered
carbon rings [2]. Their relationship can be visualized through the following oxidation pathway, which

progresses from the most reduced to the most oxidized form:
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Oxidation pathway from benzenehexol to cyclohexanehexone, with the rhodizonate anion as a stable

derivative of rhodizonic acid.

Synthesis and Experimental Protocols

A key challenge in the field has been that chemicals historically sold as "cyclohexanehexone octahydrate"
are, in fact, its geminal diol derivative, dodecahydroxycyclohexane dihydrate (Ce(OH)12:2H20) [1] [4].
The following protocol is based on the 2021 study that successfully synthesized and detected the genuine
Ce606 molecule [4].
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Start Material:
Ce(OH)12:2H20

Dehydration
(Exact method not detailed)

Product:
Pure C606

Analysis:
Electrospray Ionization
Mass Spectrometry (ESI-MS)

l

Ionization & Detection:
CeO6H™ anion

'

Confirmation:
Tandem MS (MSr)
shows consecutive CO loss

Click to download full resolution via product page

Experimental workflow for the synthesis and mass spectrometric confirmation of cyclohexanehexone,

adapted from Zhang et al. (2021) [4].

1. Synthesis of Cyclohexanehexone

¢ Principle: Dehydration of dodecahydroxycyclohexane dihydrate (Ceé(OH)12:2H20) to form CeQOs.
¢ Key Challenge: CeOs is highly sensitive to ambient conditions (moisture, air). All procedures must be
conducted under strictly controlled inert conditions, such as inside a glovebox [4].

2. Mass Spectrometric Detection and Confirmation
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¢ lonization Method: Electrospray lonization (ESI), performed in a home-built setup within a glovebox
to prevent decomposition.

e Detection Form: The neutral CeOs molecule was detected in its protonated form as the CeOsH™
anion [4].

e Structural Confirmation: Tandem mass spectrometry (MSn, where n=2-4) was used to fragment the
CeO6H™ ion. The observed fragmentation pattern showed consecutive losses of carbon monoxide
(CO) units, which confirms the structure composed of six carbonyl groups [4].

Applications in Energy Storage

Both cyclohexanehexone derivatives and rhodizonate salts are promising organic electrode materials for
sustainable lithium-ion batteries, as they can undergo multiple redox reactions [5] [2]. The table below

summarizes performance data for a material derived from cyclohexanehexone.

Parameter Performance Data Notes

Specific Capacity ~290 mAh/g (initial) [5] Measured at 50 mA/g.

Capacity ~50% after 50 cycles [5] Indicates a need to improve cycling
Retention stability.

Rate N/A (Data not explicitly provided in search -

Performance results)

Important Notes for Researchers

e Material Sourcing: Be aware that commercial vendors may supply "cyclohexanehexone
octahydrate," which is actually the dihydrate of dodecahydroxycyclohexane. Verification of the actual
chemical composition is crucial [1] [4].

¢ Stability is Key: The extreme reactivity and moisture sensitivity of genuine CeOs necessitate
specialized equipment and procedures for its handling and study [4].

e Pathway Visualization: The search results did not contain information on "signaling pathways" in the
biological or pharmacological sense for these compounds. The primary focus of current research is
on their fundamental chemistry and electrochemical applications.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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